N-cyclopentyl-2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetamide

• IUPAC Name: N-cyclopentyl-2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetamide
• InChI: InChI=1S/C21H27N3O3/c1-3-23(4-2)19(25)14-24-13-17(16-11-7-8-12-18(16)24)20(26)21(27)22-15-9-5-6-10-15/h7-8,11-13,15H,3-6,9-10,14H2,1-2H3,(H,22,27)
• InChI Key: AMYSKQQCUJOLCA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)C(=O)C(=O)NC3CCCC3
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

The compound “N-cyclopentyl-2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetamide” is a complex organic molecule that contains an indole nucleus. Indole derivatives are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Scientific Research Applications

Synthesis and Biological Evaluation

• Indol-3-yl-oxoacetamides, including similar compounds, have been synthesized and evaluated as potent and selective cannabinoid receptor type 2 ligands, indicating their potential application in neuroscience and pharmacology (Moldovan et al., 2017).

Antimicrobial Properties

• Certain N-(2-{2-(1H-Indol-2-ylcarbonyl)hydrazinylacetyl}phenyl)acetamides, closely related to the queried compound, have demonstrated significant antimicrobial activity against various bacteria and fungi, suggesting potential for developing new antimicrobial agents (Almutairi et al., 2018).

Cancer Research

• Novel N-substituted 2-(2-(adamantan-1-yl)-1H-indol-3-yl)-2-oxoacetamide derivatives showed potent anti-proliferative activity against human cancer cell lines, highlighting their potential in cancer treatment research (Hu et al., 2016).

Synthetic Applications

• The compound and its derivatives can be used in synthetic chemistry, as demonstrated by studies exploring the synthetic applications of related 3-(cyanoacetyl)indoles (Slaett et al., 2005).